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Compound of Interest

Compound Name: 2-Hydroxy-7-O-methylscillascillin

Cat. No.: B14792251 Get Quote

Despite extensive investigation, publicly accessible scientific literature detailing the specific

natural source and isolation protocols for the flavonoid 2-Hydroxy-7-O-methylscillascillin
remains elusive. Chemical suppliers list the compound with the Chemical Abstracts Service

(CAS) number 52096-50-1 and a chemical formula of C18H14O7, but provide no further

information on its provenance or biological significance.[1]

This technical guide aims to provide a comprehensive overview of the available information

and contextualize the search for 2-Hydroxy-7-O-methylscillascillin within the broader family

of related natural products. While direct experimental data for the target compound is not

available, we will explore the known sources and isolation methodologies for structurally similar

homoisoflavonoids, particularly those derived from the Scilla genus, to offer a foundational

understanding for researchers in natural product chemistry and drug development.

The Scilla Genus: A Potential Source of
Homoisoflavonoids
The genus Scilla, belonging to the Asparagaceae family, is a known reservoir of diverse

bioactive compounds, including cardiac glycosides, alkaloids, and a significant number of

homoisoflavonoids.[2][3] Phytochemical studies of various Scilla species, such as Scilla persica

and Scilla peruviana, have led to the isolation and characterization of numerous

homoisoflavanones.[2][3][4] These findings suggest that the Scilla genus represents a logical

starting point for investigating the potential natural origin of 2-Hydroxy-7-O-
methylscillascillin.
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General Isolation Protocol for Homoisoflavonoids
from Scilla Species
While a specific protocol for 2-Hydroxy-7-O-methylscillascillin cannot be provided, a general

workflow for the isolation of homoisoflavonoids from Scilla bulbs can be extrapolated from

existing literature. This process typically involves solvent extraction followed by

chromatographic separation.

Experimental Workflow
The following diagram illustrates a generalized workflow for the isolation of homoisoflavonoids

from plant material.
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Generalized Isolation Workflow for Homoisoflavonoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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